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Compound of Interest

Compound Name: Flagelin 22 TFA

Cat. No.: B15565628

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers optimizing flg22 concentration to achieve a robust Reactive

Oxygen Species (ROS) burst in plant immunity assays.

Frequently Asked Questions (FAQs)
Q1: What is the typical concentration range of flg22 used to elicit a robust ROS burst?

A1: The effective concentration of flg22 for inducing a strong ROS burst typically ranges from

10 nM to 1 µM.[1][2] A commonly used and effective concentration in many plant species,

including Arabidopsis thaliana, is 100 nM.[1][3][4][5] However, the optimal concentration can

vary depending on the plant species and experimental conditions.

Q2: Why am I not observing a significant ROS burst after applying flg22?

A2: Several factors could contribute to a weak or absent ROS burst:

Suboptimal flg22 Concentration: The concentration of flg22 may be too low to trigger a

detectable response. It is advisable to perform a dose-response experiment to determine the

optimal concentration for your specific plant system.[5]
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Plant Species and Genotype: Different plant species and even different genotypes within the

same species can exhibit varying sensitivity to flg22.[3][6]

Tissue Age and Health: The age and physiological condition of the plant tissue can influence

its responsiveness. Using healthy, appropriately aged leaf discs or seedlings is crucial.

Receptor Desensitization: Prior exposure to flg22 can lead to the degradation of the FLS2

receptor, rendering the tissue less responsive to subsequent treatments. This desensitization

is both time- and dose-dependent.[7][8]

Compromised Signaling Pathway: Mutations in key components of the flg22 signaling

pathway, such as the FLS2 receptor or the NADPH oxidase RBOHD, will impair or abolish

the ROS burst.[2][9][10]

Q3: The ROS burst I observe is very transient. Is this normal?

A3: Yes, the flg22-induced ROS burst is characteristically a rapid and transient event.[7][11][12]

The peak of ROS production is often observed within 10 to 30 minutes after elicitation, followed

by a decline to near-basal levels.[7][12] The exact kinetics can vary between plant species. For

instance, in Arabidopsis and turnip, the peak is typically reached between 14-22 minutes, while

in Nicotiana benthamiana, it can take 26-34 minutes.[3]

Q4: Can other signaling molecules interfere with the flg22-induced ROS burst?

A4: Yes, other signaling pathways can modulate the flg22-induced ROS burst. For example,

ethylene signaling is required for a robust oxidative burst in response to flg22, partly by

promoting the accumulation of the FLS2 receptor.[9][13] Ethylene-insensitive mutants often

show a diminished ROS response.[9]
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Issue Possible Cause(s) Recommended Solution(s)

No ROS burst detected Inactive flg22 peptide.

Test a new batch of flg22

peptide. Ensure proper storage

and handling.

Plant material is not

responsive.

Use a known responsive plant

species or genotype as a

positive control. Check the

health and developmental

stage of your plants.

Issues with assay components.

Verify the activity of luminol

and horseradish peroxidase

(HRP). Prepare fresh

solutions.

Weak ROS burst
Suboptimal flg22

concentration.

Perform a dose-response

curve with flg22 concentrations

ranging from 1 nM to 10 µM.[3]

Low FLS2 receptor levels.

Ensure plants are grown under

optimal conditions. Ethylene

signaling can positively

regulate FLS2 expression.[9]

High background signal
Contamination of reagents or

plate.

Use fresh, high-purity water

and reagents. Use a new 96-

well plate.

Stressed plant material.

Handle leaf discs gently to

minimize wounding, as this can

trigger a baseline ROS

response. Allow for an

overnight recovery period in

water.[14]

Inconsistent results between

replicates
Uneven leaf disc size.

Use a biopsy punch to create

uniformly sized leaf discs.[14]
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Variation in plant material.

Use leaf discs from plants of

the same age and

developmental stage, grown

under identical conditions.

Pipetting errors.

Ensure accurate and

consistent pipetting of all

solutions.

Quantitative Data Summary
Table 1: Effective flg22 Concentrations for ROS Burst Induction in Various Plant Species

Plant Species
Effective flg22
Concentration
Range

Optimal/Commonly
Used
Concentration

Reference(s)

Arabidopsis thaliana 1 nM - 1 µM 100 nM [1][3]

Nicotiana

benthamiana
10 nM - 1 µM 100 nM [3][15]

Brassica rapa (Turnip) 1 nM - 100 nM 10 nM - 100 nM [3]

Vitis rupestris Not specified 1 µM (used in study) [12]

Tomato (Solanum

lycopersicum)
Not specified

Not specified in

search results
[16]

Table 2: Kinetics of flg22-Induced ROS Burst
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Plant Species
Time to Peak ROS
Production (minutes)

Reference(s)

Arabidopsis thaliana 14 - 22 [3]

Nicotiana benthamiana 26 - 34 [3]

Brassica rapa (Turnip) 14 - 22 [3]

Vitis rupestris 25 - 30 [12]

Experimental Protocols
Luminol-Based ROS Burst Assay
This protocol is adapted from standard methods for measuring flg22-induced ROS production

in plant leaf discs.[3][9][14][15]

Materials:

Plant leaves from 4-5 week old soil-grown plants.

flg22 peptide stock solution (e.g., 1 mM in sterile water).

Luminol (e.g., 100 mM stock in DMSO).

Horseradish peroxidase (HRP) (e.g., 1 mg/mL stock in sterile water).

Sterile, deionized water.

96-well white luminometer plate.

Biopsy punch (e.g., 4 mm diameter).

Microplate luminometer.

Procedure:

Preparation of Leaf Discs:
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Using a biopsy punch, carefully excise leaf discs from healthy, fully expanded leaves.[14]

Transfer one leaf disc into each well of a 96-well plate containing 100 µL of sterile water.

[14]

Incubate the plate overnight in the dark at room temperature to allow the leaf discs to

recover from the wounding stress.[14]

Preparation of Assay Solution:

On the day of the experiment, carefully remove the water from the wells.

Prepare the assay solution containing luminol (final concentration 100 µM) and HRP (final

concentration 10-20 µg/mL) in sterile water.[3][15]

Prepare serial dilutions of flg22 to be tested (e.g., 10 µM, 1 µM, 100 nM, 10 nM, 1 nM) in

the assay solution. Include a control with no flg22.

Measurement of ROS Production:

Add 100 µL of the appropriate flg22-containing assay solution to each well.[15]

Immediately place the plate in a microplate luminometer.

Measure luminescence for 40-60 minutes, taking readings at 1-2 minute intervals.[9][14]

Data Analysis:

The data is typically presented as Relative Light Units (RLU) over time.

For dose-response curves, the peak RLU value for each concentration can be plotted.
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Caption: flg22-induced ROS signaling pathway.
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Caption: Experimental workflow for luminol-based ROS burst assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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flg22-concentration-for-robust-ros-burst]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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